Cas no 65655-85-8 (1-Thia-4-azaspiro[4.5]decan-3-one, 4-(4-chlorophenyl)-)

• Product Name: 1-Thia-4-azaspiro[4.5]decan-3-one, 4-(4-chlorophenyl)-
• CAS No: 65655-85-8
• MF: C₁₄H₁₆ClNOS
• MW: 281.800941467285
• CID: 1694847
• Update Time: 2024-09-02

1-Thia-4-azaspiro[4.5]decan-3-one, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.5]decan-3-one, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)-1-thia-4-azaspiro[4.5]decan-3-one

• Inchi： 1S/C14H16ClNOS/c15-11-4-6-12(7-5-11)16-13(17)10-18-14(16)8-2-1-3-9-14/h4-7H,1-3,8-10H2
• InChI Key： MXEXPDDJFRXHIY-UHFFFAOYSA-N
• SMILES： S1C2(CCCCC2)N(C2=CC=C(Cl)C=C2)C(=O)C1

Computed Properties

• Exact Mass: 281.06428

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 210 °C (decomp)
• Boiling Point: 520.3±45.0 °C(Predicted)
• PSA: 20.31
• pka: -0.38±0.20(Predicted)